Cas no 2171677-73-7 (tert-butyl 5-(propan-2-yl)-1-oxa-4,8-diazaspiro5.5undecane-8-carboxylate)

• Product Name: tert-butyl 5-(propan-2-yl)-1-oxa-4,8-diazaspiro5.5undecane-8-carboxylate
• CAS No: 2171677-73-7
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 5852837
• PubChem ID: 165591793
• Update Time: 2025-06-14

tert-butyl 5-(propan-2-yl)-1-oxa-4,8-diazaspiro5.5undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(propan-2-yl)-1-oxa-4,8-diazaspiro5.5undecane-8-carboxylate
• 2171677-73-7
• tert-butyl 5-(propan-2-yl)-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate
• EN300-1640789

• Inchi： 1S/C16H30N2O3/c1-12(2)13-16(20-10-8-17-13)7-6-9-18(11-16)14(19)21-15(3,4)5/h12-13,17H,6-11H2,1-5H3
• InChI Key： IPOZFSLEGZUJRL-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)C)C21CN(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 5-(propan-2-yl)-1-oxa-4,8-diazaspiro5.5undecane-8-carboxylate

Comprehensive Overview of tert-butyl 5-(propan-2-yl)-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate (CAS No. 2171677-73-7)

The compound tert-butyl 5-(propan-2-yl)-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate (CAS No. 2171677-73-7) is a spirocyclic derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural framework, featuring a 1-oxa-4,8-diazaspiro[5.5]undecane core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in this compound is its role as a Boc-protected amine derivative. The tert-butyl carboxylate group provides stability during synthetic processes, making it a preferred choice for multi-step organic reactions. This attribute aligns with the current trend in medicinal chemistry, where protecting group strategies are critical for the efficient synthesis of complex molecules. The compound's spirocyclic architecture also contributes to its conformational rigidity, a property highly sought after in the design of target-selective drugs.

In the context of modern drug discovery, tert-butyl 5-(propan-2-yl)-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate is often discussed alongside scaffold hopping and fragment-based drug design. These approaches are widely used to optimize pharmacokinetic properties and reduce off-target effects. The compound's isopropyl substituent further enhances its lipophilicity, which is a critical factor in blood-brain barrier penetration—a hot topic in CNS drug development.

From a synthetic chemistry perspective, this compound is frequently utilized in cross-coupling reactions and catalyzed transformations. Its versatility has made it a subject of study in academic and industrial labs, particularly in the quest for green chemistry solutions. Researchers are investigating its reactivity under microwave-assisted synthesis conditions, a method gaining traction due to its efficiency and reduced environmental impact.

The compound's CAS No. 2171677-73-7 is often searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and cheminformatics. Its structural features are also analyzed using computational chemistry tools, such as molecular docking and density functional theory (DFT), to predict its interactions with biological targets. This aligns with the increasing demand for AI-driven drug discovery and in silico modeling in the pharmaceutical industry.

In summary, tert-butyl 5-(propan-2-yl)-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate represents a promising scaffold in medicinal chemistry. Its applications span from CNS drug development to catalysis research, making it a compound of interest for both academia and industry. As research continues, its role in addressing unmet medical needs and advancing sustainable chemistry practices will likely expand further.